Cas no 955664-11-6 (3-methoxy-N-2-(2-methylpropanoyl)-1,2,3,4-tetrahydroisoquinolin-7-ylbenzamide)

• Product Name: 3-methoxy-N-2-(2-methylpropanoyl)-1,2,3,4-tetrahydroisoquinolin-7-ylbenzamide
• CAS No: 955664-11-6
• MF: C₂₁H₂₄N₂O₃
• MW: 352.426865577698
• CID: 6127474
• PubChem ID: 16943127
• Update Time: 2025-10-23

3-methoxy-N-2-(2-methylpropanoyl)-1,2,3,4-tetrahydroisoquinolin-7-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 3-methoxy-N-2-(2-methylpropanoyl)-1,2,3,4-tetrahydroisoquinolin-7-ylbenzamide
• 3-methoxy-N-[2-(2-methylpropanoyl)-3,4-dihydro-1H-isoquinolin-7-yl]benzamide
• 955664-11-6
• AKOS024647047
• N-(2-isobutyryl-1,2,3,4-tetrahydroisoquinolin-7-yl)-3-methoxybenzamide
• F2416-0342
• 3-methoxy-N-[2-(2-methylpropanoyl)-1,2,3,4-tetrahydroisoquinolin-7-yl]benzamide

• Inchi： 1S/C21H24N2O3/c1-14(2)21(25)23-10-9-15-7-8-18(11-17(15)13-23)22-20(24)16-5-4-6-19(12-16)26-3/h4-8,11-12,14H,9-10,13H2,1-3H3,(H,22,24)
• InChI Key： NWUQXJWSUVCFJB-UHFFFAOYSA-N
• SMILES： C(NC1=CC2=C(C=C1)CCN(C(=O)C(C)C)C2)(=O)C1=CC=CC(OC)=C1

Computed Properties

• Exact Mass: 352.17869263g/mol
• Monoisotopic Mass: 352.17869263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 508
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 58.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines Tetrahydroisoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines

Additional information on 3-methoxy-N-2-(2-methylpropanoyl)-1,2,3,4-tetrahydroisoquinolin-7-ylbenzamide

Exploring the Potential of 3-Methoxy-N-2-(2-Methylpropanoyl)-1,2,3,4-Tetrahydroisoquinolin-7-ylbenzamide (CAS No. 955664-11-6) in Modern Research

The compound 3-methoxy-N-2-(2-methylpropanoyl)-1,2,3,4-tetrahydroisoquinolin-7-ylbenzamide (CAS No. 955664-11-6) has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceutical and biochemical research. This tetrahydroisoquinoline derivative is characterized by its methoxybenzamide and methylpropanoyl functional groups, which contribute to its distinct chemical behavior. Researchers are particularly interested in its role as a bioactive scaffold, with studies suggesting its relevance in modulating specific biological pathways.

One of the key reasons for the growing interest in CAS No. 955664-11-6 is its potential as a small-molecule modulator. In the era of precision medicine, compounds like this are being explored for their ability to interact with targeted proteins or enzymes. The tetrahydroisoquinoline core is known for its versatility in drug design, often appearing in molecules with neuroactive or anti-inflammatory properties. This has led to increased searches for terms like "tetrahydroisoquinoline derivatives in drug discovery" and "small-molecule modulators for therapeutic applications," reflecting the compound's relevance in contemporary research.

From a synthetic chemistry perspective, the 3-methoxy-N-2-(2-methylpropanoyl) moiety presents intriguing challenges and opportunities. Chemists are investigating efficient routes to synthesize this compound, with a focus on green chemistry principles to minimize environmental impact. The rise of AI-assisted molecular design has also spurred interest in predicting the properties of such compounds, as evidenced by frequent searches for "computational chemistry for heterocyclic compounds" and "sustainable synthesis of bioactive molecules." These trends align with the broader scientific community's push toward eco-friendly pharmaceutical development.

The pharmacological potential of 3-methoxy-N-2-(2-methylpropanoyl)-1,2,3,4-tetrahydroisoquinolin-7-ylbenzamide is another area of active investigation. Preliminary studies suggest that its molecular structure may allow for selective interactions with certain receptor subtypes, making it a candidate for further exploration in central nervous system (CNS) disorders. This has led to increased online queries about "isoquinoline-based CNS therapeutics" and "novel approaches to neuropharmacology." However, it's important to note that extensive clinical validation would be required before any therapeutic applications could be considered.

In the context of analytical chemistry, CAS No. 955664-11-6 presents interesting challenges for characterization. Advanced techniques such as high-resolution mass spectrometry (HRMS) and multidimensional NMR are often employed to confirm its structure and purity. The scientific community's interest in these analytical methods is reflected in search trends for "structural elucidation of complex heterocycles" and "advanced spectroscopic techniques in pharmaceutical analysis." These methodologies are crucial for ensuring the quality and reproducibility of research involving this compound.

The future research directions for 3-methoxy-N-2-(2-methylpropanoyl)-1,2,3,4-tetrahydroisoquinolin-7-ylbenzamide may include exploring its potential in combinatorial chemistry libraries or as a pharmacophore in drug design. With the increasing importance of personalized medicine, there's growing curiosity about how such compounds might be tailored for specific patient populations. Online searches for "structure-activity relationships in isoquinoline derivatives" and "next-generation pharmaceutical scaffolds" demonstrate this evolving interest. As research progresses, this compound may contribute valuable insights to the field of medicinal chemistry and beyond.